N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide

• IUPAC Name: N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H22N2O2/c1-12-4-6-13(7-5-12)11-16(20)19-10-2-3-15(19)17(21)18-14-8-9-14/h4-7,14-15H,2-3,8-11H2,1H3,(H,18,21)
• InChI Key: CSZSSJGDWPPNHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)N2CCCC2C(=O)NC3CC3
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide, also known as CPP-ACP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of dentistry. CPP-ACP is a peptide that is derived from milk casein, and its unique structure allows it to bind to calcium ions, which are essential for maintaining the mineral density of teeth. In

Scientific Research Applications

N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide has been extensively studied for its potential applications in the field of dentistry. It has been shown to have a number of beneficial effects on teeth, including remineralization, anti-caries activity, and reduction of tooth sensitivity. N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide has also been investigated for its potential use in orthodontic treatment, as it has been shown to enhance the bonding strength of orthodontic brackets to teeth.

Mechanism of Action

The mechanism of action of N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide is based on its ability to bind to calcium ions in the oral environment. When N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide is applied to teeth, it forms a complex with calcium and phosphate ions, which are essential for maintaining the mineral density of teeth. This complex helps to remineralize teeth, making them stronger and more resistant to decay.
Biochemical and Physiological Effects:
N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide has been shown to have a number of biochemical and physiological effects on teeth. It has been shown to increase the concentration of calcium and phosphate ions in the oral environment, which helps to remineralize teeth. N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide has also been shown to inhibit the growth of cariogenic bacteria, which can lead to a reduction in the incidence of dental caries.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide in lab experiments is its ability to remineralize teeth, which makes it a useful tool for studying the effects of different substances on tooth mineral density. However, there are also some limitations to using N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide in lab experiments. For example, its effectiveness may be influenced by factors such as pH and the presence of other ions in the oral environment.

Future Directions

There are many potential future directions for research on N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide. One area of interest is the development of new formulations of N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide that are more effective at remineralizing teeth. Another area of interest is the investigation of the potential use of N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide in the treatment of other dental conditions, such as periodontitis. Additionally, further research is needed to fully understand the mechanism of action of N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide and its potential applications in the field of dentistry.
Conclusion:
In conclusion, N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide is a peptide that has gained significant attention in scientific research due to its potential applications in the field of dentistry. It has been shown to have a number of beneficial effects on teeth, including remineralization, anti-caries activity, and reduction of tooth sensitivity. N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide is synthesized using a variety of methods, and its mechanism of action is based on its ability to bind to calcium ions in the oral environment. While there are some limitations to using N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide in lab experiments, there are also many potential future directions for research in this area.

Synthesis Methods

N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide can be synthesized using a variety of methods, including solid-phase peptide synthesis, solution-phase peptide synthesis, and recombinant DNA technology. In solid-phase peptide synthesis, the peptide chain is built step-by-step on a solid support, while in solution-phase peptide synthesis, the peptide chain is synthesized in solution. Recombinant DNA technology involves the use of genetic engineering techniques to produce N-cyclopropyl-1-[2-(4-methylphenyl)acetyl]pyrrolidine-2-carboxamide in large quantities.